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Compound of Interest

Compound Name: Ethyl benzylidenecyanoacetate

Cat. No.: B1297373

For researchers, scientists, and professionals in drug development, precise communication is
paramount. This guide provides a comprehensive overview of the various synonyms for ethyl
benzylidenecyanoacetate found in chemical literature, alongside a detailed experimental
protocol for its synthesis and a mechanistic exploration of the underlying reaction.

Unveiling the Many Names of a Versatile Compound

Ethyl benzylidenecyanoacetate is a frequently encountered compound in organic synthesis,
serving as a versatile precursor for a wide array of more complex molecules. Due to historical
naming conventions, systematic nomenclature, and supplier-specific designations, it is known
by a variety of names. Understanding these synonyms is crucial for efficient literature searches
and clear scientific communication.

The most common synonyms and identifiers are summarized in the table below for easy
reference.
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Type Name/Identifier Source/Reference

Common Name Ethyl benzylidenecyanoacetate  Widely Used

ethyl (2Z2)-2-cyano-3-
IUPAC Name IUPAC Nomenclature
phenylprop-2-enoate

ethyl 2-cyano-3-phenylprop-2-

PubChem|[1]
enoate
ethyl (E)-2-cyano-3-
M (E)-2-ey PubChem
phenylprop-2-enoate
) Chemical Abstracts Service[1]
CAS Registry Number 2025-40-3

[2]

) a-Cyanocinnamic acid ethyl
Alternative Names TCI AMERICA[3]
ester

2-Cyano-3-phenylacrylic acid )
Santa Cruz Biotechnology[4]
ethyl ester

Ethyl 2-cyano-3-phenylacrylate  TCI Chemicals[5]

Ethyl a-cyanocinnamate TCI Chemicals[5]

Cinnamic acid, a-cyano-, ethyl
PubChem][6]
ester

2-Propenoic acid, 2-cyano-3- ]
SIELC Technologies[?]
phenyl-, ethyl ester

Ethyl alpha-cyano-beta- )
) SIELC Technologies[2]
phenylcinnamate

Benzylidenecyanoacetic acid

PubChem
ethyl ester
European Inventory of Existing
EINECS Number 217-972-9 Commercial Chemical
Substances[2]
National Service Center (US)
NSC Number 8904

[2]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.vulcanchem.com/product/vc21207928
https://www.vulcanchem.com/product/vc21207928
https://www.youtube.com/watch?v=wcLDMkZ-xdc
https://www.thermofisher.com/jp/ja/home/chemicals/learning-center/organic-chemistry-resources/carbonyl-compound-reactions/knoevenagel-condensation.html
https://asianpubs.org/index.php/ajchem/article/download/8634/8622
http://www.orgsyn.org/demo.aspx?prep=cv4p0463
http://www.orgsyn.org/demo.aspx?prep=cv4p0463
https://en.wikipedia.org/wiki/Knoevenagel_condensation
https://www.youtube.com/watch?v=wcLDMkZ-xdc
https://www.youtube.com/watch?v=wcLDMkZ-xdc
https://www.youtube.com/watch?v=wcLDMkZ-xdc
https://www.youtube.com/watch?v=wcLDMkZ-xdc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis via Knoevenagel Condensation: An
Experimental Protocol

The most prevalent and classic method for synthesizing ethyl benzylidenecyanoacetate is
the Knoevenagel condensation. This reaction involves the base-catalyzed condensation of an
active methylene compound, in this case, ethyl cyanoacetate, with an aldehyde or ketone, here
benzaldehyde.

Materials and Reagents

e Benzaldehyde

» Ethyl cyanoacetate

¢ Piperidine (catalyst)

o Ethanol (solvent)

o Glacial Acetic Acid (optional, for neutralization/workup)
e Ice

Distilled water

Procedure

A mixture of benzaldehyde (1 equivalent) and ethyl cyanoacetate (1 equivalent) is dissolved in
ethanol. A catalytic amount of piperidine (typically 0.1 equivalents) is then added to the
solution. The reaction mixture is stirred at room temperature. The progress of the reaction can
be monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is
cooled in an ice bath to induce crystallization of the product. The precipitated solid is collected
by filtration, washed with cold ethanol or a mixture of ethanol and water, and then dried. For
higher purity, the crude product can be recrystallized from ethanol.

Mechanistic Insights: The Knoevenagel
Condensation Pathway
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The Knoevenagel condensation proceeds through a series of well-defined steps, initiated by
the deprotonation of the active methylene compound. The following diagram illustrates the
logical workflow of this reaction mechanism.

wwwwwwwww

Click to download full resolution via product page

Caption: Knoevenagel condensation reaction pathway.

This detailed guide serves as a foundational resource for professionals engaged in chemical
synthesis and drug development, ensuring clarity in communication and a solid understanding
of the synthesis of ethyl benzylidenecyanoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyanoacetate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297373#synonyms-for-ethyl-
benzylidenecyanoacetate-in-chemical-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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